Cas no 13387-16-1 (Benzo[1,2-d:5,4-d']bisthiazole-2,6(3H,5H)-dione(7CI,8CI))
13387-16-1 structure
Product Name:Benzo[1,2-d:5,4-d']bisthiazole-2,6(3H,5H)-dione(7CI,8CI)
CAS No:13387-16-1
MF:C8H4N2O2S2
MW:224.259558677673
CID:119529
PubChem ID:21815015
Update Time:2025-04-18
Benzo[1,2-d:5,4-d']bisthiazole-2,6(3H,5H)-dione(7CI,8CI) Chemical and Physical Properties
Names and Identifiers
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- Benzo[1,2-d:5,4-d']bisthiazole-2,6(3H,5H)-dione(7CI,8CI)
- 3H,5H-benzo[1,2-d,5,4-d']bisthiazole-2,6-dione
- Benzo[1,2-d:5,4-d]bisthiazole-2,6(3H,5H)-dione (7CI,8CI)
- 3,5-dihydro-[1,3]thiazolo[4,5-f][1,3]benzothiazole-2,6-dione
- 13387-16-1
-
- Inchi: 1S/C8H4N2O2S2/c11-7-9-3-1-4-6(2-5(3)13-7)14-8(12)10-4/h1-2H,(H,9,11)(H,10,12)
- InChI Key: GHISFCSZOFBTGN-UHFFFAOYSA-N
- SMILES: S1C(NC2C=C3C(=CC1=2)SC(N3)=O)=O
Computed Properties
- Exact Mass: 223.97141972g/mol
- Monoisotopic Mass: 223.97141972g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 109Ų
Benzo[1,2-d:5,4-d']bisthiazole-2,6(3H,5H)-dione(7CI,8CI) Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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